Cas no 1804027-23-3 (5-Cyano-2,3-dichloro-4-(trifluoromethoxy)pyridine)

• Product Name: 5-Cyano-2,3-dichloro-4-(trifluoromethoxy)pyridine
• CAS No: 1804027-23-3
• MF: C₇HCl₂F₃N₂O
• MW: 256.996849775314
• CID: 4911530
• Update Time: 2025-05-24

5-Cyano-2,3-dichloro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2,3-dichloro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HCl2F3N2O/c8-4-5(15-7(10,11)12)3(1-13)2-14-6(4)9/h2H
• InChI Key： DCTODGUCYXYHML-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(C#N)=C1OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 3.3
• Topological Polar Surface Area: 45.9

Additional information on 5-Cyano-2,3-dichloro-4-(trifluoromethoxy)pyridine

Comprehensive Analysis of 5-Cyano-2,3-dichloro-4-(trifluoromethoxy)pyridine (CAS No. 1804027-23-3)

The compound 5-Cyano-2,3-dichloro-4-(trifluoromethoxy)pyridine (CAS No. 1804027-23-3) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyano group, dichloro substitution, and trifluoromethoxy moiety, make it a versatile intermediate for synthesizing advanced bioactive compounds. Researchers are particularly interested in its potential applications in crop protection and drug discovery, aligning with the growing demand for sustainable agriculture and targeted therapies.

In recent years, the search for novel pyridine derivatives has surged due to their broad-spectrum biological activities. The 5-Cyano-2,3-dichloro-4-(trifluoromethoxy)pyridine scaffold is frequently explored in structure-activity relationship (SAR) studies, as its electron-withdrawing groups enhance binding affinity to target proteins. This aligns with trending topics like precision farming and AI-driven molecular design, where computational tools optimize such compounds for specific applications. Notably, its CAS No. 1804027-23-3 is often queried in databases like PubChem and Reaxys by chemists seeking high-purity intermediates.

The trifluoromethoxy group in this compound is a key focus, as fluorinated molecules are pivotal in modern medicinal chemistry due to their metabolic stability and lipophilicity. This property resonates with industry demands for longer-lasting agrochemicals and bioavailable pharmaceuticals. Additionally, the cyano functionality offers a handle for further derivatization, making it a hotspot for click chemistry applications—a technique widely discussed in green chemistry forums.

From a synthetic perspective, 5-Cyano-2,3-dichloro-4-(trifluoromethoxy)pyridine is often synthesized via halogenation and nucleophilic substitution reactions. Its CAS No. 1804027-23-3 is frequently cross-referenced in patents related to catalysis and process optimization, reflecting industrial interest in scalable production. Environmental concerns have also driven research into degradation pathways of such halogenated pyridines, tying into the broader discourse on eco-friendly chemical design.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm its regiochemistry—a topic frequently searched by QC professionals. The presence of both chloro and trifluoromethoxy groups creates distinct spectral fingerprints, aiding in impurity profiling, a critical aspect of regulatory compliance in chemical manufacturing.

Market trends indicate rising inquiries for custom synthesis of CAS 1804027-23-3, particularly from contract research organizations (CROs) serving the life sciences sector. This demand correlates with the explosive growth of bioconjugation techniques and proteolysis-targeting chimeras (PROTACs), where such pyridine cores serve as linkers. Furthermore, its thermal stability makes it suitable for high-temperature reactions—a niche searched by process chemists.

In conclusion, 5-Cyano-2,3-dichloro-4-(trifluoromethoxy)pyridine (CAS No. 1804027-23-3) exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its relevance to drug development, agrochemical innovation, and material science ensures continued academic and industrial exploration, supported by evolving analytical and computational methodologies.